2-Fluoro-6-methoxy-4-[4-methyl-5-[4-(4-propan-2-ylpiperazin-1-yl)phenyl]pyridin-3-yl]benzamide

• Molecular Formula: C27H31FN4O2
• Molecular Weight: 462.6 g/mol
• IUPAC Name: 2-fluoro-6-methoxy-4-[4-methyl-5-[4-(4-propan-2-ylpiperazin-1-yl)phenyl]pyridin-3-yl]benzamide
• InChI: InChI=1S/C27H31FN4O2/c1-17(2)31-9-11-32(12-10-31)21-7-5-19(6-8-21)22-15-30-16-23(18(22)3)20-13-24(28)26(27(29)33)25(14-20)34-4/h5-8,13-17H,9-12H2,1-4H3,(H2,29,33)
• InChI Key: RIWTUJFFSTVYPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1C2=CC=C(C=C2)N3CCN(CC3)C(C)C)C4=CC(=C(C(=C4)F)C(=O)N)OC

Description

M4K2234 is a chemical compound known for its inhibitory effects on activin receptor-like kinase 2 (ALK2) and activin receptor-like kinase 5 (ALK5). It is primarily used as a chemical probe for studying the functions of these protein kinases and has shown potential in cancer research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of M4K2234 involves multiple steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The reaction conditions typically include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations.

Industrial Production Methods

Industrial production of M4K2234 follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity. The compound is then purified using techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

M4K2234 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in M4K2234.

Substitution: Substitution reactions can introduce new functional groups into the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and nucleophiles are employed under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

M4K2234 has a wide range of scientific research applications, including:

Chemistry: Used as a chemical probe to study the functions of ALK2 and ALK5.

Biology: Investigated for its role in cellular signaling pathways.

Medicine: Explored for its potential in cancer therapy by inhibiting specific protein kinases.

Industry: Utilized in the development of new pharmaceuticals and chemical probes.

Mechanism of Action

M4K2234 exerts its effects by inhibiting the activity of activin receptor-like kinase 2 and activin receptor-like kinase 5. These protein kinases are involved in various cellular processes, including growth and differentiation. By inhibiting these kinases, M4K2234 can modulate signaling pathways that are critical for cancer cell proliferation and survival .

Comparison with Similar Compounds

M4K2234 is unique in its selective inhibition of activin receptor-like kinase 2 and activin receptor-like kinase 5. Similar compounds include:

Compound 26b: Another inhibitor of activin receptor-like kinase 2 with similar properties.

ALK1 Inhibitors: Compounds that inhibit activin receptor-like kinase 1, showing different selectivity and potency.

M4K2234 stands out due to its high selectivity and potency in inhibiting activin receptor-like kinase 2 and activin receptor-like kinase 5, making it a valuable tool in scientific research .